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Compound of Interest

Compound Name: AM3102

Cat. No.: B1664824 Get Quote

AM3102 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for the AM3102 digitally tunable bandpass filter. It is intended for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the AM3102?

The AM3102 is a miniature, digitally tunable bandpass filter integrated circuit (IC). It allows for

dynamic adjustment of the filter's center frequency and bandwidth through independent 4-bit

digital control of its low-pass and high-pass corners.[1]

Q2: What are the key specifications of the AM3102?

The key performance specifications of the AM3102 are summarized in the table below.
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Parameter Specification

Frequency Range 330 MHz to 1.2 GHz or 450 MHz to 1.5 GHz

Control Interface Independent 4-bit for Low-Pass and High-Pass

Supply Voltage +3.3V to +5.0V

Insertion Loss 2.5 dB (Typical)[1]

Input IP3 +40 dBm

Package 4.0 x 6.0 mm QFN

Operating Temperature -40°C to +85°C

Q3: How do I control the center frequency and bandwidth?

The center frequency and bandwidth are determined by the settings of the 4-bit control lines for

the high-pass filter (HPF_A, HPF_B, HPF_C, HPF_D) and the 4-bit control lines for the low-

pass filter (LPF_E, LPF_F, LPF_G, LPF_H).[1] Independent adjustment of these two filter

corners allows for flexible control over the passband characteristics.

Troubleshooting Guides
Issue 1: Higher than Expected Insertion Loss or No
Output Signal
If you are experiencing a weak or absent output signal, it may be due to a variety of factors,

from incorrect connections to component failure.

Troubleshooting Steps:

Verify Power and Connections:

Ensure the VDD supply is within the +3.3V to +5.0V range.

Check all solder joints and connections for continuity, especially the RF input and output

paths.
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Confirm that all required external components, such as DC blocking capacitors and

inductors, are correctly placed and have the specified values. Refer to the application note

for the recommended component list.[2]

Check Digital Control Lines:

Verify that the logic levels on the high-pass and low-pass control lines are correct for your

desired filter settings.

If using an evaluation board with DIP switches, ensure they are set correctly.

Inspect External Components:

Visually inspect for any signs of damage to external capacitors and inductors.

Use an LCR meter to verify the values of the external inductors, as these are critical for

the filter's performance.

Perform RF Measurement:

Use a vector network analyzer (VNA) to measure the insertion loss (S21) of the filter.

Compare the measured value to the typical specification of 2.5 dB.[1] A significantly higher

value may indicate an issue with the AM3102 itself or the surrounding circuit.

Troubleshooting Workflow:
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Issue 2: Inconsistent or Incorrect Filter Shape (Center
Frequency/Bandwidth)
If the filter's passband is not at the expected frequency or has the wrong bandwidth, the issue

likely lies in the digital control or the external frequency-setting components.

Troubleshooting Steps:

Review Digital Control Settings:

Double-check the 4-bit codes sent to the high-pass and low-pass filter control lines. An

incorrect bit can significantly shift the filter's response.

Verify External Inductor Values:

The AM3102 requires specific external inductors to achieve its specified frequency range.

[2] Ensure you are using the correct inductor values for your target frequency range (e.g.,

330-1200 MHz vs. 450-1500 MHz).

The table below shows the recommended inductors for the two primary configurations.

Frequency Range Component Value
Part Number

(Example)

330 - 1200 MHz L1, L8 13 nH 0402HP-13NXGLW

L2, L5 6.2 nH 0402HP-6N2XGLW

L3, L4 6.8 nH 0402HP-6N8XGLW

L6, L7 9.0 nH 0402HP-9N0XGLW

450 - 1500 MHz L1, L8 9.5 nH 0402HP-9N5XGLW

L2, L5 2.2 nH 0402HP-2N2XJLW

L3, L4 2.7 nH 0402HP-2N7XGLW

L6, L7 5.6 nH 0402HP-5N6XGLW
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Check PCB Layout:

The application note emphasizes that the routes to the off-chip inductors should be kept as

short as possible.[2] Long traces can add parasitic inductance and shift the filter's

response.

Digital Control Logic:
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AM3102 Digital Control Logic

Experimental Protocols
Protocol 1: Basic Performance Verification
This protocol outlines the steps to verify the basic functionality and performance of an AM3102
circuit.

Equipment:

Vector Network Analyzer (VNA)

DC Power Supply

Digital Control Source (e.g., microcontroller, DIP switches)

Device Under Test (DUT): Your AM3102 circuit

Procedure:

Setup:
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Connect the DC power supply to the VDD and GND terminals of the DUT. Set the voltage

to a value between +3.3V and +5.0V.

Connect Port 1 of the VNA to the RF input of the DUT and Port 2 to the RF output.

Connect the digital control source to the HPF and LPF control lines.

Measurement:

Power on the DUT.

Set the VNA to measure the S21 (insertion loss) and S11 (return loss) parameters over

the expected operating frequency range of the AM3102.

Apply a known digital code to the control lines to set a specific passband. For example,

configure a mid-range center frequency and bandwidth.

Observe the S21 response on the VNA. The peak of the passband should correspond to

the expected insertion loss (typically around 2.5 dB).[1]

Verify that the center frequency and bandwidth of the measured passband align with the

expected values for the applied digital code.

Vary the digital control codes and observe the corresponding changes in the filter's

frequency response to confirm tunability.

Expected Results:

The VNA plot should show a clear bandpass filter response. The insertion loss in the center of

the passband should be close to the datasheet specification. The center frequency and

bandwidth of the filter should change in response to the digital control inputs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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